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Compound of Interest

Compound Name: JWG-071

Cat. No.: B608267

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

JWG-071 is a potent and selective chemical probe for Extracellular signal-regulated kinase 5
(ERKS5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1).[1][2][3] It also
demonstrates inhibitory activity against Leucine-rich repeat kinase 2 (LRRK2).[1][2][4] With
IC50 values of 88 nM and 109 nM for ERK5 and LRRK2 respectively, JWG-071 serves as a
valuable tool for investigating the roles of these kinases in various cellular processes and
disease models, particularly in cancer research.[1][2][4] Proper preparation of a stock solution
is the first critical step for obtaining reliable and reproducible experimental results. These
application notes provide detailed protocols for the preparation, storage, and handling of JIWG-
071 stock solutions for in vitro and in vivo studies.

Quantitative Data Summary

For ease of reference, the key quantitative data for JWG-071 are summarized in the table
below.
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Property Value Source
Molecular Weight 612.76 g/mol [1][5]
CAS Number 2250323-50-1 [1]
IC50 (ERKD5) 88 nM [11[21[4115]
IC50 (LRRK2) 109 nM [L1[21[41[5]
Solubility (DMSO) > 100 mg/mL (163.20 mM) [5][6]

3 years at -20°C, 2 years at
Powder Storage [2][6]

4°C

] 2 years at -80°C, 1 year at

Solution Storage [6]

-20°C

Experimental Protocols

Protocol 1: Preparation of a 10 mM JWG-071 Stock
Solution in DMSO for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution in Dimethyl
Sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

o JWG-071 powder

Anhydrous/Hygroscopic DMSO (newly opened recommended)[6]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.selleckchem.com/products/jwg-071.html
https://file.medchemexpress.com/batch_PDF/HY-108886/JWG-071-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/jwg-071.html
https://www.selleckchem.com/products/jwg-071.html
https://www.abmole.com/products/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?locale=ja-JP
https://file.medchemexpress.com/batch_PDF/HY-108886/JWG-071-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/jwg-071.html
https://www.abmole.com/products/jwg-071.html
https://www.medchemexpress.com/JWG-071.html?locale=ja-JP
https://file.medchemexpress.com/batch_PDF/HY-108886/JWG-071-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108886/JWG-071-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/JWG-071.html
https://www.abmole.com/products/jwg-071.html
https://www.medchemexpress.com/JWG-071.html
https://www.medchemexpress.com/JWG-071.html
https://www.benchchem.com/product/b608267?utm_src=pdf-body
https://www.benchchem.com/product/b608267?utm_src=pdf-body
https://www.medchemexpress.com/JWG-071.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Calculate the required mass of JWG-071. To prepare 1 mL of a 10 mM stock solution, the
required mass is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 612.76 g/mol = 6.1276 mg
o Weigh the JWG-071 powder accurately in a sterile microcentrifuge tube.

o Add the calculated volume of DMSO. For a 10 mM solution, add 1 mL of DMSO to the
6.1276 mg of JWG-071.

e Promote dissolution. Vortex the solution vigorously. If the compound does not fully dissolve,
use an ultrasonic bath to aid dissolution.[6] Gentle warming to 37°C can also be applied.

» Aliquot and store. Once a clear solution is obtained, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[6]

Protocol 2: Preparation of JWG-071 Formulation for In
Vivo Studies

This protocol provides an example of a vehicle formulation suitable for administering JWG-071
in animal models. Note that the final concentration and vehicle composition may need to be
optimized for your specific experimental needs.

Materials:

JWG-071 powder

DMSO

PEG300

Tween-80

Saline (sterile)
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Procedure:

This protocol is for a formulation containing 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline.[6]

e Prepare a concentrated stock of JWG-071 in DMSO as described in Protocol 1. For
example, a 25 mg/mL stock.

» Add the solvents sequentially. For a final volume of 1 mL, follow these steps:

[¢]

Start with 400 pL of PEG300.

[¢]

Add 100 pL of the 25 mg/mL JWG-071 in DMSO stock and mix thoroughly.

[e]

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

o

Add 450 pL of sterile saline to reach the final volume of 1 mL.

e Ensure complete dissolution. The final solution should be clear. If precipitation occurs, gentle
warming and sonication may be used.[6]

o Use immediately. It is recommended to prepare this formulation fresh for each experiment.[1]

Visualizations
Signaling Pathway

JWG-071 primarily targets the ERKS5 signaling pathway, which is a component of the larger
Mitogen-Activated Protein Kinase (MAPK) signaling cascade.
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Caption: The MEK5-ERKS5 signaling pathway and the inhibitory action of JWG-071.

Experimental Workflow

The following diagram illustrates the workflow for preparing a JWG-071 stock solution.
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Caption: Workflow for the preparation of a JWG-071 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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